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Compound of Interest

Compound Name: 4-Bromo-4'-methoxybiphenyl

Cat. No.: B1277834

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety and handling information for 4-Bromo-4'-
methoxybiphenyl (CAS No. 58743-83-2). The following sections detail the material's
properties, associated hazards, and recommended procedures for its safe use, storage, and
disposal, compiled from available safety data sheets and chemical databases.

Chemical and Physical Properties

A summary of the key physical and chemical properties of 4-Bromo-4'-methoxybiphenyl is
presented in Table 1. This data is essential for understanding the compound's behavior under
various laboratory conditions.

Table 1: Physical and Chemical Properties of 4-Bromo-4'-methoxybiphenyl
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Property Value Source(s)

Molecular Formula C13H11BrO [1112113114]

Molecular Weight 263.13 g/mol [1112][3][5]
Colorless to light yellow crystal

Appearance or white to almost white crystal  [6][7]
powder

Melting Point 143-145 °C [51[6]

Boiling Point 352-353 °C [6]
Soluble in organic solvents

N such as methanol, ethanol,

Solubility _ [6]
and dichloromethane.
Insoluble in water.

CAS Number 58743-83-2 [2][3][41[5]

Hazard Identification and Classification

4-Bromo-4'-methoxybiphenyl is classified as a hazardous substance.[8] The GHS hazard

classifications are summarized in Table 2. It is crucial to be aware of these hazards to

implement appropriate safety measures.

Table 2: GHS Hazard Classification for 4-Bromo-4'-methoxybiphenyl
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Hazard Class Hazard Statement GHS Code Source(s)
Acute Toxicity, Oral Harmful if swallowed H302 [1]
o Harmful in contact
Acute Toxicity, Dermal ) ) H312 [1]
with skin
Skin o
) o Causes skin irritation H315 (1107191
Corrosion/Irritation
Serious Eye Causes serious eye
L N H319 [11[71[9]
Damage/Eye Irritation irritation
Acute Toxicity, o
) Harmful if inhaled H332 [1]
Inhalation
Specific Target Organ )
o _ May cause respiratory
Toxicity - Single H335 [1109]

Exposure

irritation

Signal Word: Warning[1][7]

Safe Handling and Personal Protective Equipment

(PPE)

Adherence to strict safety protocols is mandatory when handling 4-Bromo-4'-

methoxybiphenyl. The following workflow outlines the key stages of safe handling, from

preparation to waste disposal.
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Waste Disposal

Handling

Dispose of as hazardous
waste according to local
state, and federal regulations

Preparation

Assemble PPE:

- Safety Goggles/Face Shield
Review SDS - Chemical Resistant Gloves Prepare Fume Hood (——#
- Lab Coat

- Dust Respirator (if needed)

Storage

| Store in atightly closed Keep in a cool, dry,
container and dark place

Weigh and handle solid
in a well-ventilated area
or fume hood

Store away from
oxidizing agents

Click to download full resolution via product page

Caption: Workflow for the safe handling of 4-Bromo-4'-methoxybiphenyl.

Engineering Controls

Operations involving 4-Bromo-4'-methoxybiphenyl should be conducted in a well-ventilated
area.[8] A local exhaust system or a chemical fume hood is recommended to minimize
inhalation exposure, especially when handling the solid form where dust may be generated.[7]
Safety showers and eyewash stations should be readily accessible.

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling this compound:

o Eye/Face Protection: Wear safety glasses with side shields or chemical safety goggles.[7] A
face shield may be necessary for operations with a higher risk of splashing.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[7] A lab coat
or other protective clothing is necessary to prevent skin contact.[7]

» Respiratory Protection: If dust is generated and engineering controls are insufficient, a
NIOSH-approved dust respirator should be used.[7]

First Aid Measures
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In case of exposure, immediate action is critical. The following first aid measures should be
taken:

Table 3: First Aid Procedures for 4-Bromo-4'-methoxybiphenyl Exposure

Exposure Route First Aid Procedure Source(s)

Remove the individual to fresh
air. If not breathing, give

Inhalation artificial respiration. Seek [10]
medical attention if symptoms

persist.

Immediately wash the affected
area with plenty of soap and
. water for at least 15 minutes
Skin Contact , _ _ [71[10]
while removing contaminated
clothing. If skin irritation

occurs, seek medical advice.

Immediately rinse eyes
cautiously with plenty of water
for several minutes. Remove
contact lenses if present and
Eye Contact ] o [7][10]
easy to do. Continue rinsing
for at least 15 minutes. If eye
irritation persists, get medical

attention.

Do NOT induce vomiting.
Ingestion Rinse mouth with water. Seek [11]

immediate medical attention.

Storage and Stability

Proper storage is essential to maintain the integrity of 4-Bromo-4'-methoxybiphenyl and to
prevent hazardous situations.
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o Storage Conditions: Store in a tightly closed container in a cool, dry, dark, and well-ventilated
place.[7]

e Incompatible Materials: Avoid contact with strong oxidizing agents.[6][12]
 Stability: The compound is generally stable under normal storage and handling conditions.[6]
Accidental Release Measures
In the event of a spill, the following procedures should be followed:
e Minor Spills:
o Ensure adequate ventilation and wear appropriate PPE.
o Avoid generating dust.

o Carefully sweep up the solid material and place it into a suitable, labeled container for
disposal.[13]

e Major Spills:

o

Evacuate the area.

(¢]

Contain the spill if it is safe to do so.

[¢]

Follow the procedures for a minor spill, using appropriate respiratory protection.

[¢]

Prevent the material from entering drains or waterways.

Disposal Considerations

Dispose of 4-Bromo-4'-methoxybiphenyl and any contaminated materials as hazardous
waste.[12] All disposal practices must be in accordance with local, state, and federal
regulations. Do not dispose of down the drain or into the environment.

Experimental Protocols
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Detailed experimental protocols for the synthesis or use of 4-Bromo-4'-methoxybiphenyl are
specific to the intended application and are beyond the scope of this general safety guide.
Researchers should consult relevant peer-reviewed literature for established procedures. For
instance, its preparation can be achieved through the reaction of anisole and bromobenzene.
[6] When adapting or developing a protocol, a thorough risk assessment should be conducted
that considers the hazards outlined in this document.

Disclaimer: This guide is intended for informational purposes only and is not a substitute for a
comprehensive Safety Data Sheet (SDS). Always consult the SDS for the most current and
complete information before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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bromo-4-methoxybiphenyl]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 8/8 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1081922&productDescription=4-BRMO-4+-HYDRXYBIPHENL+9+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1277834#safety-and-handling-precautions-for-4-bromo-4-methoxybiphenyl
https://www.benchchem.com/product/b1277834#safety-and-handling-precautions-for-4-bromo-4-methoxybiphenyl
https://www.benchchem.com/product/b1277834#safety-and-handling-precautions-for-4-bromo-4-methoxybiphenyl
https://www.benchchem.com/product/b1277834#safety-and-handling-precautions-for-4-bromo-4-methoxybiphenyl
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1277834?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1277834?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

